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Compound of Interest

Compound Name: Ethyl 2-chloro-5-nitrobenzoate

Cat. No.: B097930

Audience: Researchers, scientists, and drug development professionals.

Foreword: A Senior Application Scientist's
Perspective

In the landscape of organic synthesis and pharmaceutical development, the utility of a chemical
intermediate is dictated by its structural features and reactivity. Ethyl 2-chloro-5-
nitrobenzoate is a compound that consistently proves its value as a versatile building block. Its
benzene ring is strategically functionalized with an electron-withdrawing nitro group, a reactive
chloro substituent, and an ethyl ester. This specific arrangement of functional groups provides
multiple avenues for synthetic transformations, making it a valuable precursor in the synthesis
of more complex molecules, including active pharmaceutical ingredients (APIs). This guide
aims to provide a comprehensive technical overview of Ethyl 2-chloro-5-nitrobenzoate,
moving beyond a simple recitation of facts to offer insights into its core properties, synthesis,
and applications, grounded in established scientific principles.

Part 1: Fundamental Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is the bedrock of
its effective application in research and development. These properties govern its behavior in
different solvents and reaction conditions, and are critical for developing robust synthetic
protocols and purification strategies.
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Molecular Weight and Formula

The molecular formula for Ethyl 2-chloro-5-nitrobenzoate is CoHsCINOa.[1] Its molecular
weight is a fundamental parameter for all stoichiometric calculations. It is determined by the
sum of the atomic weights of its constituent atoms.

The calculated molecular weight is approximately 229.62 g/mol .[2][3] This value is consistent
across various chemical suppliers and databases.[1]

Key Physicochemical Data

The following table summarizes the essential physicochemical properties of Ethyl 2-chloro-5-
nitrobenzoate.

Property Value Source(s)
CAS Number 16588-17-3 [1][2]
Molecular Formula CoHsCINOa4 [1]
Molecular Weight 229.62 g/mol [2][3]
Boiling Point 329.5£22.0 °C at 760 mmHg [1]

Density 1.4+0.1 g/cm3 [1]

Part 2: Synthesis and Mechanistic Considerations

The synthesis of Ethyl 2-chloro-5-nitrobenzoate is most commonly achieved through the
esterification of its corresponding carboxylic acid, 2-chloro-5-nitrobenzoic acid.

Synthesis of the Precursor: 2-chloro-5-nitrobenzoic acid

The precursor, 2-chloro-5-nitrobenzoic acid, is typically synthesized via the nitration of o-
chlorobenzoic acid.[4] This electrophilic aromatic substitution reaction is a cornerstone of
organic chemistry.

Experimental Protocol for 2-chloro-5-nitrobenzoic acid Synthesis:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b097930?utm_src=pdf-body
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.bldpharm.com/products/16588-17-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-chloro-5-nitrobenzoate
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.benchchem.com/product/b097930?utm_src=pdf-body
https://www.benchchem.com/product/b097930?utm_src=pdf-body
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.bldpharm.com/products/16588-17-3.html
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.bldpharm.com/products/16588-17-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-chloro-5-nitrobenzoate
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.benchchem.com/product/b097930?utm_src=pdf-body
https://prepchem.com/synthesis-of-2-chloro-5-nitrobenzoic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Preparation: A solution of pure o-chlorobenzoic acid in 100% sulfuric acid is prepared and
cooled to below 0°C in an ice-salt bath.[4]

 Nitration: A mixture of nitric acid and sulfuric acid is added dropwise to the cooled solution,
maintaining the temperature below 0°C to control the reaction and prevent the formation of
by-products.[4]

o Reaction Completion and Isolation: The mixture is held at room temperature for several
hours and then gently heated before being poured onto ice.[4]

« Purification: The resulting 2-chloro-5-nitrobenzoic acid is filtered and can be purified by
recrystallization from boiling water.[4]

Caption: Synthesis of 2-chloro-5-nitrobenzoic acid.

Esterification to Ethyl 2-chloro-5-nitrobenzoate

The conversion of 2-chloro-5-nitrobenzoic acid to its ethyl ester is a classic Fischer
esterification reaction. This acid-catalyzed reaction involves the reaction of the carboxylic acid
with an alcohol, in this case, ethanol.

Experimental Protocol for Ethyl 2-chloro-5-nitrobenzoate Synthesis:

e Reaction Setup: A solution of 2-chloro-5-nitrobenzoic acid in methanol is prepared in a
suitable reaction vessel.[5]

o Catalyst Addition: A catalytic amount of concentrated sulfuric acid is slowly added to the
solution.[5]

o Reflux: The reaction mixture is heated to reflux and stirred for several hours to drive the
equilibrium towards the formation of the ester.[5]

o Work-up and Isolation: Upon completion, the reaction is worked up to isolate the crude
product.

 Purification: The crude ester is then purified to obtain the final product.
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Caption: Fischer esterification to form Ethyl 2-chloro-5-nitrobenzoate.

Part 3: Applications in Drug Development and Fine
Chemicals

Ethyl 2-chloro-5-nitrobenzoate and its parent acid are valuable intermediates in the synthesis
of a variety of fine chemicals and pharmaceuticals.[5][6]

o Pharmaceutical Intermediates: These compounds are crucial in the synthesis of active
pharmaceutical ingredients (APIs).[6][7] The presence of multiple functional groups allows for
diverse chemical modifications to produce molecules with desired biological activities.[5] For
instance, derivatives of 2-chloro-5-nitrobenzoic acid have been investigated for their potential
as antibacterial agents.[8][9]

o Agrochemicals: The structural motifs present in these molecules are also found in some
pesticides and herbicides.[6]

e Dyes and Pigments: The chromophoric nitro group makes these compounds and their
derivatives useful in the synthesis of dyes and pigments.[6]

Part 4: Safety, Handling, and Storage
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Proper handling and storage of Ethyl 2-chloro-5-nitrobenzoate are essential for laboratory
safety.

Health and Safety Information

This compound is irritating to the eyes, respiratory system, and skin.[1] In case of contact with
eyes, rinse immediately with plenty of water for at least 15 minutes and seek medical attention.
[10] If it comes into contact with skin, wash off immediately with plenty of water.[10] In case of
inhalation, move to fresh air.[1]

Personal Protective Equipment (PPE)

When handling this chemical, it is imperative to use appropriate personal protective equipment,
including:

» Safety glasses or goggles[10]
¢ Protective gloves[1]

e Alab coat or other protective clothing[1]

Handling and Storage

e Handling: Avoid breathing dust, vapor, mist, or gas.[1] It is recommended to handle this
substance in a well-ventilated area or a fume hood.

o Storage: Store in a cool, dry place in a tightly closed container.[1] Keep away from
incompatible materials such as strong oxidizing agents.[10]

References
e Chemsrc. (2025, August 25). Ethyl 2-chloro-5-nitrobenzoate | CAS#:16588-17-3.

e PubChem. (n.d.). Ethyl 3-chloro-5-nitrobenzoate.

e Sdfine. (n.d.). 2-chloro-5-nitrobenzoic acid.

e PubChem. (n.d.). 2-(2-Methylpropoxy)ethyl 2-chloro-5-nitrobenzoate.

e PubMed. (2025, November 29). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid
Derivatives as Potential Next-Generation Antibacterials.

e Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Exploring the Applications of 2-Chloro-5-
nitrobenzoic Acid in Fine Chemicals.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b097930?utm_src=pdf-body
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.fishersci.com/store/msds?partNumber=AAA1991318&productDescription=METHL+2-CHLRO-5-NTROBNZOAT+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1991318&productDescription=METHL+2-CHLRO-5-NTROBNZOAT+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.fishersci.com/store/msds?partNumber=AAA1991318&productDescription=METHL+2-CHLRO-5-NTROBNZOAT+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.fishersci.com/store/msds?partNumber=AAA1991318&productDescription=METHL+2-CHLRO-5-NTROBNZOAT+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b097930?utm_src=pdf-body
https://www.benchchem.com/product/b097930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e MDPI. (n.d.). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as
Potential Next-Generation Antibacterials.

e PrepChem.com. (n.d.). Preparation of 2-chloro-5-nitrobenzoic acid.

e Patsnap. (n.d.). Production process of 2-chloro-5-nitrobenzoic acid.

e Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Role of 2-Chloro-5-nitrobenzoic Acid in
Pharmaceutical Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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